Cas no 58672-77-8 (Benzo[4,5]cyclohept[1,2-e]inden-2-ol,9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethyl-3-[(1S)-1-(methylamino)ethyl]-,(2R,3S,3aR,9S,10aR,12aR,12bS)-)

Benzo[4,5]cyclohept[1,2-e]inden-2-ol,9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethyl-3-[(1S)-1-(methylamino)ethyl]-,(2R,3S,3aR,9S,10aR,12aR,12bS)- structure
58672-77-8 structure
Product Name:Benzo[4,5]cyclohept[1,2-e]inden-2-ol,9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethyl-3-[(1S)-1-(methylamino)ethyl]-,(2R,3S,3aR,9S,10aR,12aR,12bS)-
CAS No:58672-77-8
MF:C27H46N2O
MW:414.666947841644
CID:378647
PubChem ID:5748665
Update Time:2025-04-19

Benzo[4,5]cyclohept[1,2-e]inden-2-ol,9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethyl-3-[(1S)-1-(methylamino)ethyl]-,(2R,3S,3aR,9S,10aR,12aR,12bS)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[4,5]cyclohept[1,2-e]inden-2-ol,9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethyl-3-[(1S)-1-(methylamino)ethyl]-,(2R,3S,3aR,9S,10aR,12aR,12bS)-
    • (20S)-3β-(Dimethylamino)-4,4,14-trimethyl-20-(methylamino)-B(9a)-homo-19-nor-5α-pregna-9(11),9a-dien-16α-ol
    • 58672-77-8
    • 3-(Dimethylamino)-4,4,14-trimethyl-20-(methylamino)-9,19-cyclo-9,10-secopregna-9(11),10-dien-16-ol
    • Buxaminol B
    • B(9a)-Homo-19-norpregna-9(11),9a-dien-16-ol, 3-(dimethylamino)-4,4,14-trimethyl-20-(methylamino)-, (3beta,5alpha,16alpha,20S)-
    • DTXSID00974212
    • Inchi: 1S/C27H46N2O/c1-17(28-6)24-22(30)16-27(5)21-11-10-20-18(15-19(21)13-14-26(24,27)4)9-12-23(29(7)8)25(20,2)3/h13,15,17,20-24,28,30H,9-12,14,16H2,1-8H3/t17-,20+,21?,22+,23-,24-,26+,27-/m0/s1
    • InChI Key: GTXYASOPMHQGPE-JTDYHNPVSA-N
    • SMILES: O[C@@H]1C[C@@]2(C)C3C(C=C4CC[C@@H](C(C)(C)[C@@H]4CC3)N(C)C)=CC[C@]2(C)[C@H]1[C@H](C)NC

Computed Properties

  • Exact Mass: 414.36128
  • Monoisotopic Mass: 414.361014095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.5
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